Cas no 202865-61-0 (4-Bromo-3,5-difluoroanisole)

• Product Name: 4-Bromo-3,5-difluoroanisole
• CAS No: 202865-61-0
• MF: C₇H₅BrF₂O
• MW: 223.014808416367
• MDL: MFCD00143268
• CID: 66647
• PubChem ID: 2724984
• Update Time: 2025-05-23

4-Bromo-3,5-difluoroanisole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1,3-difluoro-5-methoxybenzene
• 4-Bromo-3,5-difluoroanisole
• 1-BroMo-4-n-hexylbenzene
• 2-Bromo-1,3-difluoro-5-methoxybenzene,4-Bromo-3,5-difluorophenyl methyl ether
• 4-BroMo-3
• 4-BROMO-3,5-DIFLUOROANISOLE: TECH.
• 5-difluoroanisole
• 2,6-Difluoro-4-methoxybromobenzene
• 3,5-Difluoro-4-Bromoanisole
• Benzene, 2-bromo-1,3-difluoro-5-methoxy-
• 4-Bromo-3,5-difluorophenyl methyl ether
• 2-bromo-1,3-difluoro-5-methoxy-benzene
• PubChem4090
• KSC490K4F
• Jsp004144
• GEJMNTXYFBBTFH-UHFFFAOYSA-N
• SBB096411
• STL557478
• BBL103668
• 2,6-difluoro-4-methoxy-bromobenze
• EN300-1915586
• J-013183
• SCHEMBL1552502
• 2,6-difluoro-4-methoxy-bromobenzene
• AM20050184
• AKOS009158713
• AC-1139
• DTXSID90369315
• CS-W010462
• MFCD00143268
• 202865-61-0
• A4413
• AS-15680
• B3392
• FT-0617806
• DB-028745
• 679-553-0
• DTXCID00320351

• MDL： MFCD00143268
• Inchi： 1S/C7H5BrF2O/c1-11-4-2-5(9)7(8)6(10)3-4/h2-3H,1H3
• InChI Key： GEJMNTXYFBBTFH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1F)OC)F

Computed Properties

• Exact Mass: 221.94900
• Monoisotopic Mass: 221.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: solid
• Density: 1.6402 (rough estimate)
• Melting Point: 25-29°C
• Boiling Point: 176.5±35.0 °C at 760 mmHg
• Flash Point: 72.6±10.2 °C
• Refractive Index: 1.5225-1.5245
• Water Partition Coefficient: Insoluble in water.
• PSA: 9.23000
• LogP: 2.73590
• Sensitiveness: Sensitive to air
• Solubility: Not determined

4-Bromo-3,5-difluoroanisole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• HazardClass：IRRITANT, TOXIC
• Storage Condition：Store at room temperature
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-Bromo-3,5-difluoroanisole

4-Bromo-3,5-Difluoroanisole: A Comprehensive Overview

4-Bromo-3,5-difluoroanisole (CAS No. 202865-61-0) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the para position and two fluorine atoms at the meta positions of an anisole framework. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable tool in various research and industrial applications.

The synthesis of 4-bromo-3,5-difluoroanisole involves a series of carefully controlled reactions. Typically, the starting material is anisole (methoxybenzene), which undergoes bromination and fluorination steps to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing the environmental footprint of the production process. Researchers have also explored alternative routes using microwave-assisted synthesis and continuous-flow reactors, which offer improved yields and faster reaction times.

One of the most notable applications of 4-bromo-3,5-difluoroanisole is in drug discovery. The compound serves as a versatile building block for constructing complex molecular architectures. Its bromine atom acts as an electrophilic center, facilitating nucleophilic aromatic substitution reactions with a wide range of nucleophiles. This property has been exploited in the development of novel bioactive compounds targeting various therapeutic areas, including cancer, inflammation, and infectious diseases.

Recent studies have highlighted the potential of 4-bromo-3,5-difluoroanisole in materials science. The compound's electronic properties make it a promising candidate for use in organic electronics. Researchers have incorporated it into conjugated polymers and small molecules for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The fluorine atoms in the structure contribute to enhanced stability and electron transport properties, which are critical for high-performance electronic devices.

In addition to its chemical applications, 4-bromo-3,5-difluoroanisole has found utility in analytical chemistry as a reference standard for mass spectrometry and chromatographic techniques. Its well-defined structure and distinct spectral properties make it an ideal benchmark for calibrating instruments and validating analytical methods.

The physical properties of 4-bromo-3,5-difluoroanisole are well-documented. It exists as a crystalline solid at room temperature with a melting point of approximately 120°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum reveals strong absorption bands due to π→π* transitions, which are influenced by the electron-withdrawing effects of the bromine and fluorine substituents.

From a safety standpoint, 4-bromo-3,5-difluoroanisole is considered non-hazardous under normal handling conditions. However, precautions should be taken to avoid prolonged exposure to skin or inhalation of dust particles. Proper personal protective equipment (PPE) should be used during handling to ensure occupational safety.

In conclusion, 4-bromo-3,5-difluoroanisole (CAS No. 202865-61-0) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure provides a platform for innovative research and development activities. As advancements in synthetic methodologies and materials science continue to unfold, this compound is poised to play an increasingly important role in shaping future technologies.